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A Note to Researchers: The following application notes pertain to the use of IEICO-4F, a non-
fullerene acceptor, in the fabrication of organic solar cells and organic photodetectors. It is
important to clarify that IEICO-4F is a material utilized in organic electronics and not a
therapeutic agent. Therefore, the terms "delivery systems" and "formulations” are interpreted
within the context of device engineering, referring to active layer blend compositions and thin-
film deposition techniques, respectively.

Overview of IEICO-4F for Organic Photovoltaics

IEICO-4F is a low band-gap, non-fullerene acceptor (NFA) characterized by its A-D-A
(Acceptor-Donor-Acceptor) structure.[1] Its chemical name is 2,2'-((2Z,2'2)-(((4,4,9,9-tetrakis(4-
hexylphenyl)-4,9-dihydro-sindaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(4-((2-
ethylhexyl)oxy)thiophene-5,2-diyl))bis(methanylylidene))bis(5,6-difluoro-3-oxo-2,3-dihydro-1H-
indene-2,1-diylidene))dimalononitrile.[1] A key feature of IEICO-4F is its strong absorption in
the near-infrared (NIR) region, with a maximum absorption around 860 nm, making it highly
suitable for applications in high-performance organic solar cells (OSCs) and panchromatic
organic photodetectors (OPDs).[1]
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IEICO-4F Formulations for High-Performance
Organic Solar Cells

The performance of IEICO-4F-based OSCs is highly dependent on the formulation of the active
layer, which typically consists of a blend of a donor polymer and IEICO-4F as the acceptor. The
choice of donor, the donor-to-acceptor (D:A) ratio, and the use of solvent additives are critical
parameters.

Recommended Donor Polymers:

e PTB7-Th (Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b'|dithiophene-2,6-diyl][3-fluoro-2-
[(2-ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]]): A widely used donor polymer that has
shown excellent performance when blended with IEICO-4F, leading to high power
conversion efficiencies (PCEs).[2][3]

o PBDTTT-OFT: Another effective donor polymer for use with IEICO-4F.[4]

o P3HT (Poly(3-hexylthiophene-2,5-diyl)): Can be used in ternary blend systems for OPDs.[1]

Quantitative Data on IEICO-4F Formulations and Device
Performance:

The following tables summarize the performance of organic solar cells fabricated with various
IEICO-4F formulations.

Table 1: Performance of PTB7-Th:IEICO-4F Binary and Ternary Blend Solar Cells
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Donor:Ac
ceptor(s) Solvent Jsc Referenc
. . Voc (V) FF (%) PCE (%)
(Ratio by  Additive (mAlcm?) e(s)
weight)
4% 1-
PTB7-
Chloronap
Th:IEICO- 0.70 21.91 60 9.35 [5]
hthalene
4F (1:1.5)
(CN)
PTB7- .
Th:IEICO-
Chloronap
AF 0.71 27.3 66 12.8 [2][6]
o hthalene
(Optimized
(CN)
)
PTB7-
Th:BIT-4F- Not
. - - 14.0 [1]
TIEICO-4F  Specified
(0.9:0.1:1)
PTB7-
Th:PC71B Not
3 0.71 25.90 73.20 13.53 [7]
M:IEICO- Specified
4F

Table 2: Performance of Other Donor:IEICO-4F Blend Solar Cells
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Donor:Ac
ceptor Solvent Jsc Referenc
. . Voc (V) FF (%) PCE (%)
(Ratio by  Additive (mAlcm?) e(s)
weight)
PBDTTT-
3% 1-
OFT:IEICO
Chloronap
-4F 0.698 25.5 73.4 13.0 [4]
o hthalene
(Optimized
(CN)
)
PTB7-
Not
Th:IEBICO 3 - - - 10.63 (8]
Specified
-4F (1:1.2)
PTB7-
Not
Th:IEHICO 3 - - - 10.64 (]
Specified
-4F (1:1.2)

Experimental Protocols for Device Fabrication
(Delivery Systems)

The most common method for depositing the IEICO-4F active layer is solution processing,
typically via spin coating. The following protocol outlines a general procedure for fabricating an
inverted organic solar cell.

Materials and Reagents:

e Indium Tin Oxide (ITO)-coated glass substrates

Detergent solution

Deionized water

Acetone

Isopropyl alcohol
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e Zinc Oxide (ZnO) precursor solution (e.g., zinc acetate dihydrate in 2-methoxyethanol and
ethanolamine)

e Donor Polymer (e.g., PTB7-Th)

e IEICO-4F

e Solvent (e.g., Chlorobenzene)

o Solvent Additive (e.g., 1-Chloronaphthalene (CN) or 1,8-diiodooctane (DIO))
e Molybdenum Oxide (MoOs)

o Silver (Ag)

Device Fabrication Workflow:
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Device Fabrication Workflow
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Detailed Protocol for an Inverted OSC:

e Substrate Cleaning:

o Clean ITO-coated glass substrates sequentially in an ultrasonic bath with detergent
solution, deionized water, acetone, and isopropyl alcohol for 20 minutes each.[2]

o Dry the substrates with nitrogen gas and treat with oxygen plasma.[5]
o Electron Transport Layer (ETL) Deposition:
o Prepare a ZnO precursor solution.

o Spin-coat the ZnO solution onto the cleaned ITO substrates (e.g., at 4000 rpm for 40 s) to
form a layer of approximately 35 nm.[5]

o Anneal the ZnO-coated substrates at a specified temperature (e.g., 150°C for 10 minutes).

[5]
o Active Layer Formulation and Deposition:

o Prepare the active layer solution by dissolving the donor polymer (e.g., PTB7-Th) and
IEICO-4F in a solvent like chlorobenzene at a specific concentration (e.g., 25 mg/ml).[5]
The donor-to-acceptor ratio is a critical parameter to optimize (e.g., 1:1.5 by weight).[5]

o Add a solvent additive, such as 1-chloronaphthalene (e.g., 4% by volume), to the solution
to optimize the blend morphology.[5]

o Spin-coat the active layer solution onto the ZnO layer.
e Hole Transport Layer (HTL) and Electrode Deposition:
o Transfer the substrates to a thermal evaporator.
o Deposit a thin layer of MoOs (e.g., 10 nm) as the hole transport layer.[5]

o Deposit a layer of Ag (e.g., 100 nm) as the top electrode.[5]
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Device Architecture and Energy Level Diagram

The following diagrams illustrate a typical inverted device structure for an IEICO-4F based
organic solar cell and the corresponding energy level alignment, which is crucial for efficient

charge separation and transport.

/Inverted Organic Solar Cell Structure\
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Inverted Device Architecture

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#application-notes-and-protocols-for-ieico-4f-in-organic-optoelectronic-devices
https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ieico-4f-in-organic-optoelectronic-devices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

/Energy Level Diagram (eV)\
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Energy Level Alignment
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Characterization of IEICO-4F Based Devices

After fabrication, it is essential to characterize the devices to evaluate their performance.

Current Density-Voltage (J-V) Measurement:

e Use a solar simulator with a standard AM1.5G spectrum at 100 mW/cm?2 illumination.

o Measure the J-V characteristics to determine the key photovoltaic parameters: open-circuit
voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion
efficiency (PCE).

External Quantum Efficiency (EQE) Measurement:

e Measure the EQE spectrum to determine the device's efficiency at converting photons of
different wavelengths into charge carriers.

e The integrated EQE spectrum should correspond to the Jsc value obtained from the J-V
measurement.

Morphological Characterization:

e Techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy
(TEM) can be used to study the morphology of the active layer blend, which is crucial for
understanding device performance.[9]

By following these application notes and protocols, researchers can effectively utilize IEICO-4F
to fabricate high-performance organic solar cells and photodetectors. Optimization of the
formulation and fabrication process is key to achieving the best possible device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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